![molecular formula C19H24N4O2S B2433508 2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(2-ethylphenyl)acetamide CAS No. 921570-96-9](/img/structure/B2433508.png)
2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(2-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(2-ethylphenyl)acetamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase inhibitors, which are small molecules that have been shown to inhibit the activity of Janus kinases, a family of enzymes that play a key role in the regulation of immune and inflammatory responses.
Scientific Research Applications
- Application : Researchers have employed the [2 + 2] cycloaddition to construct cyclobutane-containing natural products over the past decade . This reaction mechanism allows the efficient formation of cyclobutane rings, which are essential building blocks in medicinal chemistry.
- Example : Abrocitinib, an FDA-approved anti-inflammatory drug, incorporates a 1,3-disubstituted cyclobutane structure, enhancing its selectivity for JAK1 receptors . Such modifications improve clinical efficacy and pharmacokinetic properties.
- Evaluation : These derivatives were evaluated for enzyme inhibition and cytotoxic behavior, potentially contributing to anti-diabetic drug development .
- Example : Pfizer’s Xeljanz, a potent medication for rheumatoid arthritis, contains a cyclobutane motif . Structural modifications can enhance drug properties.
- Diverse Activities : These metabolites exhibit antibacterial, antiviral, and immunosuppressant properties, highlighting their biological importance .
Cyclobutane Synthesis
Drug Development
Anti-Diabetic Agents
Structural Modulation
Natural Product Biosynthesis
Chemical Synthesis Strategies
properties
IUPAC Name |
2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2S/c1-2-13-7-3-6-10-16(13)22-17(24)11-15-12-26-19(21-15)23-18(25)20-14-8-4-5-9-14/h3,6-7,10,12,14H,2,4-5,8-9,11H2,1H3,(H,22,24)(H2,20,21,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBQYALMCSFZQET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(2-ethylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.